Cas no 1448122-23-3 (5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide
• CAS No: 1448122-23-3
• MF: C₁₄H₁₄BrN₃O₂S₂
• MW: 400.313859462738
• CID: 5366798
• Update Time: 2025-07-19

5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)thiophene-2-sulfonamide
• 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide

• Inchi： 1S/C14H14BrN3O2S2/c1-2-17(22(19,20)14-7-6-12(15)21-14)10-11-9-16-13-5-3-4-8-18(11)13/h3-9H,2,10H2,1H3
• InChI Key： RAYQIVWRQIVUMY-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC2N3C(=NC=2)C=CC=C3)(=O)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide

Introduction to 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide (CAS No. 1448122-23-3)

5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448122-23-3, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic rings and functional groups. The presence of a bromine substituent, an ethyl group, and a thiophene-sulfonamide moiety contributes to its unique chemical properties and potential biological activities.

The imidazo[1,2-a]pyridine core is a particularly intriguing feature of this compound. This fused heterocyclic system has been extensively studied for its role in various pharmacological applications. Imidazo[1,2-a]pyridines are known for their ability to interact with multiple biological targets, making them valuable scaffolds for the design of drugs targeting a wide range of diseases. The specific arrangement of atoms within the imidazo[1,2-a]pyridine ring in this compound enhances its potential to modulate biological pathways.

One of the key aspects that make 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide noteworthy is its thiophene-2-sulfonamide moiety. Thiophene derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide group further enhances the compound's solubility and bioavailability, which are critical factors in drug design. The combination of these functional groups in a single molecule suggests that this compound may exhibit multifaceted biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide exemplify how combining different pharmacophores can lead to the development of novel therapeutic agents. The bromine substituent, for instance, can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the imidazo[1,2-a]pyridine ring typically involves cyclization reactions, while the attachment of the thiophene-sulfonamide moiety requires precise functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

In terms of biological activity, preliminary studies have suggested that 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The imidazo[1,2-a]pyridine core is particularly relevant here, as it has been shown to interact with targets such as Janus kinases (JAKs) and tyrosine kinases. These kinases play crucial roles in signal transduction pathways that are often dysregulated in cancer cells.

The thiophene-sulfonamide moiety also contributes to the compound's potential therapeutic effects. Sulfonamides are known for their ability to act as inhibitors of various enzymes and have been used in the treatment of infectious diseases and inflammatory conditions. By integrating this group into the molecular structure of 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide, researchers aim to leverage these properties for additional therapeutic benefits.

Furthermore, the bromine substituent provides a site for further derivatization, allowing for the creation of analogs with enhanced or modified biological activities. This flexibility is crucial in drug development pipelines, where iterative optimization is often necessary to achieve desired pharmacological profiles. Techniques such as structure-based drug design and high-throughput screening are being employed to identify promising derivatives of this compound.

The solubility and bioavailability of 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide are also important considerations in its development as a potential drug candidate. The presence of polar functional groups like the sulfonamide moiety improves solubility in water-based environments, which is essential for oral administration and other routes of delivery. Additionally, modifications can be made to enhance metabolic stability and reduce potential side effects.

In conclusion, 5-bromo-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)thiophene-2-sulfonamide (CAS No. 1448122-23-3) is a promising compound with a complex structural framework that holds significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic systems makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing drug discovery efforts.